Cas no 1539532-26-7 (Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl-)

• Product Name: Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl-
• CAS No: 1539532-26-7
• MF: C₈H₁₃Br
• MW: 189.092821836472
• CID: 5283952
• Update Time: 2025-10-28

Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl-

• Inchi： 1S/C8H13Br/c1-8(5-9)3-6-2-7(6)4-8/h6-7H,2-5H2,1H3
• InChI Key： ZWBJSLFMFBIHSZ-UHFFFAOYSA-N
• SMILES： C12C(C1)CC(CBr)(C)C2

Additional information on Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl-

Recent Advances in the Application of Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl- (CAS: 1539532-26-7) in Chemical Biology and Pharmaceutical Research

The compound Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl- (CAS: 1539532-26-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This bicyclic scaffold serves as a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies have highlighted its potential in the design of novel therapeutics, including enzyme inhibitors and modulators of protein-protein interactions.

One of the most notable applications of this compound is its role in the synthesis of covalent inhibitors. The presence of the bromomethyl group at the 3-position allows for selective functionalization, enabling the attachment of various pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of irreversible inhibitors targeting cysteine proteases, which are implicated in several pathological conditions, including cancer and inflammatory diseases. The researchers reported enhanced selectivity and potency compared to traditional inhibitors.

In addition to its utility in covalent inhibitor design, Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl- has been explored as a building block for the construction of rigid, three-dimensional frameworks. These frameworks are particularly valuable in fragment-based drug discovery, where the goal is to identify small molecules that can bind to challenging targets, such as protein-protein interfaces. A recent preprint on bioRxiv described the use of this compound to generate a library of fragments with improved physicochemical properties, leading to the identification of several hits against undruggable targets.

Another emerging area of research involves the incorporation of this bicyclic scaffold into prodrugs. The bromomethyl group can be leveraged to introduce masking groups that improve solubility or bioavailability. A 2024 study in ACS Chemical Biology showcased the development of a prodrug platform based on this compound, which demonstrated enhanced stability and controlled release profiles in vivo. This approach holds promise for the delivery of therapeutics with poor pharmacokinetic properties.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl-. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, reported a scalable and efficient method for its production, paving the way for broader applications in drug development.

In conclusion, Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-methyl- (CAS: 1539532-26-7) represents a promising tool in modern chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutics and chemical probes. Ongoing research is expected to further expand its applications and address current limitations, ultimately contributing to the advancement of drug discovery.